Cas no 2229268-71-5 (3-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one)

• Product Name: 3-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one
• CAS No: 2229268-71-5
• MF: C₁₀H₁₂ClF₃N₂O
• MW: 268.663291931152
• CID: 6103095
• PubChem ID: 165717509
• Update Time: 2025-07-09

3-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one
• EN300-1962964
• 3-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-1,1,1-trifluoropropan-2-one
• 2229268-71-5

• Inchi： 1S/C10H12ClF3N2O/c1-5(2)8-6(9(11)16(3)15-8)4-7(17)10(12,13)14/h5H,4H2,1-3H3
• InChI Key： YAKCCVMXFSYISA-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C(F)(F)F)=O)C(C(C)C)=NN1C

Computed Properties

• Exact Mass: 268.0590252g/mol
• Monoisotopic Mass: 268.0590252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one

Recent Advances in the Study of 3-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one (CAS: 2229268-71-5)

The compound 3-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one (CAS: 2229268-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and pyrazole moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

One of the key findings from recent research is the compound's potent inhibitory effects on specific enzymatic targets, such as cyclooxygenase-2 (COX-2) and protein kinases, which are critical in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) studies have revealed that the trifluoromethyl group enhances the compound's binding affinity and metabolic stability, making it a viable candidate for further drug development. Additionally, computational modeling and in vitro assays have provided insights into its pharmacokinetic properties, suggesting favorable absorption and distribution profiles.

In terms of synthesis, recent advancements have streamlined the production of 3-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one, with improved yields and reduced byproducts. Green chemistry approaches, such as solvent-free reactions and catalytic methods, have been employed to enhance the sustainability of its manufacturing process. These innovations not only lower production costs but also align with the growing demand for environmentally friendly pharmaceutical synthesis.

Biological evaluations have demonstrated the compound's efficacy in preclinical models. For instance, in murine models of inflammation, the compound significantly reduced pro-inflammatory cytokine levels, comparable to standard anti-inflammatory drugs. Similarly, in cancer cell lines, it exhibited selective cytotoxicity against malignant cells while sparing normal cells, highlighting its potential as a targeted therapy. These findings underscore the need for further clinical trials to validate its therapeutic benefits and safety profile.

In conclusion, 3-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-one represents a promising scaffold for drug discovery. Its multifaceted biological activities, coupled with advancements in synthetic chemistry, position it as a valuable candidate for addressing unmet medical needs. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, ensuring its potential is fully realized in the pharmaceutical industry.